Cas no 91142-01-7 (9H-Purine-6-thiol, 9-(2-cyclohexen-1-yl)-)

• Product Name: 9H-Purine-6-thiol, 9-(2-cyclohexen-1-yl)-
• CAS No: 91142-01-7
• MF: C₁₁H₁₂N₄S
• MW: 232.304780006409
• CID: 996018
• PubChem ID: 3363136
• Update Time: 2025-04-20

9H-Purine-6-thiol, 9-(2-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 9-cyclohex-2-en-1-yl-3H-purine-6-thione
• 91142-01-7
• DTXSID60391820
• NSC-22239
• 9H-Purine-6-thiol, 9-(2-cyclohexen-1-yl)-
• NSC22239
• 9-(Cyclohex-2-en-1-yl)-3,9-dihydro-6H-purine-6-thione

• Inchi： 1S/C11H12N4S/c16-11-9-10(12-6-13-11)15(7-14-9)8-4-2-1-3-5-8/h2,4,6-8H,1,3,5H2,(H,12,13,16)
• InChI Key： QBUASACHPIAAOE-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C=CCCC1

Computed Properties

• Exact Mass: 232.078
• Monoisotopic Mass: 232.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 490°C at 760 mmHg
• Flash Point: 250.2°C
• Refractive Index: 1.777
• PSA: 78.59000
• LogP: 2.77010